![molecular formula C11H8ClN3O2 B6282422 4-[(3-chlorophenyl)amino]pyrimidine-5-carboxylic acid CAS No. 16100-43-9](/img/no-structure.png)
4-[(3-chlorophenyl)amino]pyrimidine-5-carboxylic acid
Overview
Description
“4-[(3-chlorophenyl)amino]pyrimidine-5-carboxylic acid” is a derivative of pyrimidine . Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
Synthesis Analysis
The synthesis of pyrimidines involves numerous methods . One effective method reported is the 4-HO-TEMPO-facilitated [3 + 3] annulation of commercial-grade amidines with saturated ketones under Cu-catalysis .Molecular Structure Analysis
Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . The structure–activity relationships (SARs) of pyrimidine derivatives have been discussed in detail . Preliminary SAR analysis revealed that substituted 3,4,5-trimethoxystyryl at C-5 and alkylamine at C-7 pyrazolo[4,3-d]pyrimidine framework were useful for its anti-inflammatory activity .Chemical Reactions Analysis
The formation of 2-thioxopyrimidines and their condensed analogs is based on the [3+3], [4+2], or [5+1] heterocyclization reactions and domino reactions . In many cases, methods of synthesis of such heterocyclic systems are limited to direct interaction of various 2-halo derivatives with sulfur-containing reagents .Physical And Chemical Properties Analysis
The physical form of related compound 4-Aminopyrimidine-5-carboxylic acid is a white to yellow powder or crystals . Its molecular weight is 139.11 .Mechanism of Action
Anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Safety and Hazards
Future Directions
Several possible research guidelines and suggestions for the development of new pyrimidines as anti-inflammatory agents are given . Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(3-chlorophenyl)amino]pyrimidine-5-carboxylic acid involves the reaction of 3-chloroaniline with ethyl cyanoacetate to form 4-(3-chlorophenylamino)but-2-enoic acid ethyl ester, which is then cyclized with guanidine to form the target compound.", "Starting Materials": ["3-chloroaniline", "ethyl cyanoacetate", "guanidine"], "Reaction": [ "Step 1: 3-chloroaniline is reacted with ethyl cyanoacetate in the presence of a base such as sodium ethoxide to form 4-(3-chlorophenylamino)but-2-enoic acid ethyl ester.", "Step 2: The resulting ester is then cyclized with guanidine in the presence of a catalyst such as trifluoroacetic acid to form 4-[(3-chlorophenyl)amino]pyrimidine-5-carboxylic acid.", "Step 3: The product is then purified by recrystallization or column chromatography to obtain the final compound with high purity." ] } | |
CAS RN |
16100-43-9 |
Product Name |
4-[(3-chlorophenyl)amino]pyrimidine-5-carboxylic acid |
Molecular Formula |
C11H8ClN3O2 |
Molecular Weight |
249.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
